4-(3,5-Difluorophenyl)-2-fluorophenol
Overview
Description
The compound “4-(3,5-Difluorophenyl)-2-fluorophenol” likely belongs to the class of organic compounds known as fluorophenols, which are aromatic compounds containing a phenol group and a fluorine atom .
Synthesis Analysis
While specific synthesis methods for “4-(3,5-Difluorophenyl)-2-fluorophenol” are not available, similar compounds have been synthesized using various methods. For instance, a compound with a 3,5-difluorophenyl group was synthesized via Suzuki coupling . Another method involves the Dimroth rearrangement in the synthesis of condensed pyrimidines .Molecular Structure Analysis
The molecular structure of “4-(3,5-Difluorophenyl)-2-fluorophenol” would likely consist of a phenol group with fluorine atoms at the 3, 5, and 2 positions .Chemical Reactions Analysis
The chemical reactivity of “4-(3,5-Difluorophenyl)-2-fluorophenol” would likely be influenced by the presence of the fluorine atoms and the phenol group. For example, the indole ring is highly reactive at its 3-position toward protonation, halogenation, alkylation, and acylation .Physical And Chemical Properties Analysis
The physical and chemical properties of “4-(3,5-Difluorophenyl)-2-fluorophenol” would be influenced by its molecular structure. For example, the presence of fluorine atoms could increase the compound’s electronegativity and polarity .Scientific Research Applications
Synthesis of Spirocyclic Derivatives
The compound can be used in the synthesis of spirocyclic derivatives . Specifically, it can be used in Suzuki coupling with other compounds to create new spirocyclic derivatives . These derivatives have unique structural properties and have been used in the synthesis of new ligands and catalysts .
Synthesis of Condensed Pyrimidines
The compound can be used in the synthesis of condensed pyrimidines . These are key structural fragments of antiviral agents . The synthesis process involves the Dimroth rearrangement, which is a type of isomerization of heterocycles .
Cancer Treatment Research
The compound has been used in the synthesis of various compounds, including 2-methyl-3-trifluoromethyl-5-difluorophenyl-1,2,4-thiadiazole. This compound has been studied for its potential applications in the treatment of cancer.
Alzheimer’s Disease Treatment Research
The compound has also been used in the synthesis of 5-trifluoromethyl-3-difluorophenyl-1,2,4-thiadiazole. This compound has been studied for its potential applications in the treatment of Alzheimer’s disease.
5. Study of Substituent Effects in Crystal Packing The compound can be used to study the effects of substituents on the crystal packing of derivatives . The change in substituents can lead to changes in the absorption properties of the crystals .
Development of New Synthetic Methods
The compound can be used in the development of new synthetic methods. For example, it can be used in the development of novel, efficient, and solvent-free methods for the synthesis of certain derivatives .
Mechanism of Action
Target of Action
A structurally similar compound, (e)- [4- (3,5-difluorophenyl)-3h-pyrrolo [2,3-b]pyridin-3-ylidene] (3-methoxyphenyl)methanol, has been reported to target the fibroblast growth factor receptor 1 (fgfr1) in humans . FGFR1 plays a crucial role in cell differentiation, angiogenesis, and oncogenesis .
Mode of Action
It can be inferred from related compounds that it may interact with its target protein, possibly leading to changes in the protein’s function or activity .
Biochemical Pathways
If it indeed targets fgfr1, it could potentially influence pathways related to cell growth, differentiation, and survival .
Pharmacokinetics
These properties are crucial in determining the bioavailability of the compound .
Result of Action
Based on the potential target, it could influence cellular processes such as cell growth and differentiation .
Action Environment
Factors such as ph, temperature, and the presence of other molecules could potentially affect its action .
Future Directions
properties
IUPAC Name |
4-(3,5-difluorophenyl)-2-fluorophenol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7F3O/c13-9-3-8(4-10(14)6-9)7-1-2-12(16)11(15)5-7/h1-6,16H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OAAFYLDTBQUEPF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=CC(=CC(=C2)F)F)F)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7F3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60684224 |
Source
|
| Record name | 3,3',5'-Trifluoro[1,1'-biphenyl]-4-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60684224 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
224.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3,5-Difluorophenyl)-2-fluorophenol | |
CAS RN |
1261950-48-4 |
Source
|
| Record name | 3,3',5'-Trifluoro[1,1'-biphenyl]-4-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60684224 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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